Cas no 1413431-07-8 (Ivacaftor (4-tertbutyl-d9) (Major))

• Product Name: Ivacaftor (4-tertbutyl-d9) (Major)
• CAS No: 1413431-07-8
• MF: C₂₄H₂₈N₂O₃
• MW: 401.546181678772
• CID: 4597464
• PubChem ID: 71470491
• Update Time: 2025-05-27

Ivacaftor (4-tertbutyl-d9) (Major) Chemical and Physical Properties

Names and Identifiers

• Ivacaftor deuterated 1413431-07-8
• Ivacaftor-d9
• Ivacaftor(4-tertbutyl-d9)
• CTP-656
• deutivacaftor
• Ivacaftor (4-tertbutyl-d9) (Major)
• EX-A7897
• Deutivacaftor [USAN]
• CS-0068247
• CHEMBL4297603
• DEUTIVACAFTOR [WHO-DD]
• Ivacaftor D9
• GLXC-27487
• Deutivacaftor (USAN/INN)
• 3-QUINOLINECARBOXAMIDE, N-(2-(1,1-DIMETHYLETHYL)-4-(1,1-DI(METHYL-D3)ETHYL- 2,2,2-D3)-5-HYDROXYPHENYL)-1,4-DIHYDRO-4-OXO-
• N-[2-(1,1-Dimethylethyl)-4-[1,1-di(methyl-d3)ethyl-2,2,2-d3]-5-hydroxyphenyl]-1,4-dihydro-4-oxo-3-quinolinecarboxamide (Major);
• G17897
• 1413431-07-8
• SHA6U5FJZL
• UNII-SHA6U5FJZL
• D9-ivacaftor
• D11423
• N-{2-tert-Butyl-5-hydroxy-4-[2-(2H3)methyl(1,1,1,3,3,3-2H6)propan-2-yl]phenyl}-4-oxo-1,4-dihydroquinoline-3-carboxamide
• WHO 10704
• DEUTERATED IVACAFTOR
• DEUTIVACAFTOR [INN]
• N-[2-tert-butyl-4-[1,1,1,3,3,3-hexadeuterio-2-(trideuteriomethyl)propan-2-yl]-5-hydroxyphenyl]-4-oxo-1H-quinoline-3-carboxamide
• SCHEMBL15504743
• DB15141
• HY-13017S
• AKOS040748194
• Ivacaftor (4-tertbutyl-d9)

• Inchi： 1S/C24H28N2O3/c1-23(2,3)16-11-17(24(4,5)6)20(27)12-19(16)26-22(29)15-13-25-18-10-8-7-9-14(18)21(15)28/h7-13,27H,1-6H3,(H,25,28)(H,26,29)/i4D3,5D3,6D3
• InChI Key： PURKAOJPTOLRMP-ASMGOKTBSA-N
• SMILES： N1C2=C(C=CC=C2)C(=O)C(C(NC2=CC(O)=C(C(C([2H])([2H])[2H])(C([2H])([2H])[2H])C([2H])([2H])[2H])C=C2C(C)(C)C)=O)=C1

Computed Properties

• Exact Mass: 401.26648347g/mol
• Monoisotopic Mass: 401.26648347g/mol
• Isotope Atom Count: 9
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 671
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 78.4Ų

Additional information on Ivacaftor (4-tertbutyl-d9) (Major)

Comprehensive Overview of Ivacaftor (4-tertbutyl-d9) (Major) (CAS No. 1413431-07-8): Applications and Insights

Ivacaftor (4-tertbutyl-d9) (Major), with the CAS No. 1413431-07-8, is a deuterated analog of Ivacaftor, a well-known pharmaceutical compound. This deuterated variant has garnered significant attention in the field of drug development and precision medicine. The incorporation of deuterium atoms, particularly at the 4-tert-butyl position, enhances the metabolic stability of the molecule, making it a valuable tool for pharmacokinetic studies and drug metabolism research.

The deuterium labeling in Ivacaftor (4-tertbutyl-d9) (Major) is a strategic modification that leverages the kinetic isotope effect (KIE) to slow down metabolic degradation. This property is particularly useful in clinical trials and bioanalytical assays, where researchers aim to understand the drug's behavior in biological systems. The CAS No. 1413431-07-8 is often searched in conjunction with terms like "deuterated drugs" and "isotope-labeled pharmaceuticals", reflecting the growing interest in this niche.

In recent years, the demand for deuterated compounds has surged due to their potential to improve drug efficacy and reduce side effects. Ivacaftor (4-tertbutyl-d9) (Major) exemplifies this trend, as it is frequently discussed in forums and publications focused on innovative therapeutics. Researchers and clinicians are particularly interested in how deuterium incorporation can influence drug-drug interactions and patient outcomes.

Another hot topic linked to CAS No. 1413431-07-8 is its role in personalized medicine. With the rise of genomic profiling and targeted therapies, deuterated drugs like Ivacaftor (4-tertbutyl-d9) (Major) are being explored for their ability to cater to individual patient needs. Searches for "deuterium in precision medicine" and "customized drug formulations" often lead to discussions about this compound.

The synthesis and characterization of Ivacaftor (4-tertbutyl-d9) (Major) involve advanced analytical techniques such as NMR spectroscopy and mass spectrometry. These methods are critical for ensuring the purity and isotopic enrichment of the compound, which are essential for its application in high-throughput screening and drug discovery. The CAS No. 1413431-07-8 is thus a staple in laboratories focused on isotope chemistry and pharmaceutical research.

From a commercial perspective, Ivacaftor (4-tertbutyl-d9) (Major) is part of a broader market trend toward specialty chemicals and high-value intermediates. Companies engaged in contract research and custom synthesis often highlight this compound in their portfolios, catering to the needs of biotech startups and pharmaceutical giants alike. The CAS No. 1413431-07-8 is frequently associated with queries like "deuterated compound suppliers" and "isotope-labeled API manufacturers".

In conclusion, Ivacaftor (4-tertbutyl-d9) (Major) (CAS No. 1413431-07-8) represents a fascinating intersection of chemistry, medicine, and technology. Its unique properties and applications make it a subject of ongoing research and commercial interest. Whether you're a scientist exploring drug metabolism or a business professional tracking market trends, this compound offers valuable insights into the future of pharmaceutical innovation.